(-)-Cyclopenin

• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol
• InChI: InChI=1S/C17H14N2O3/c1-19-15(20)12-9-5-6-10-13(12)18-16(21)17(19)14(22-17)11-7-3-2-4-8-11/h2-10,14H,1H3,(H,18,21)/t14-,17+/m0/s1
• InChIKey: APLKWZASYUZSBL-WMLDXEAASA-N

(-)-Cyclopenin: Compound Overview

(-)-Cyclopenin [1], also known as (-)-cyclopenine, is a naturally occurring benzodiazepine alkaloid secondary metabolite produced by various fungal species, including Penicillium cyclopium and Penicillium viridicatum [2]. It is characterized by its unique chemical structure, which includes a spiro[1H-1,4-benzodiazepine-3,2′-oxirane]-2,5(1H,4H)-dione core, and is recognized for its specific and well-characterized biological activities, particularly its role as a selective acetylcholinesterase (AChE) inhibitor .

Enantiomer Naturally occurring (−)-enantiomer, distinguished from racemic (±)-cyclopenin

Scaffold Rigid spirocyclic benzodiazepine core with constrained epoxide pharmacophore

Biosynthesis Precursor to viridicatin via cyclopenase-catalyzed ring contraction

• [1] KEGG. (n.d.). KEGG COMPOUND: C22623: (-)-Cyclopenine. Kyoto Encyclopedia of Genes and Genomes. Retrieved October 26, 2023. View Source
• [2] Mohammed, Y. S., & Luckner, M. (1969). Thermische spaltung und massenspektrometrie der benzodiazepinalkaloide (−)-cyclopenin und (−)-cyclopenol. Tetrahedron, 25(13), 2575–2588. View Source

(-)-Cyclopenin: Irreplaceable Specificity

Selecting (-)-cyclopenin for research requires precise specification, as substitution with closely related benzodiazepine alkaloids from the same biosynthetic pathway—such as cyclopenol, viridicatin, or dehydrocyclopeptine—can lead to significantly different and potentially misleading experimental outcomes. These compounds, while structurally related, exhibit distinct and often opposite biological activities in key assays [1]. For example, while (-)-cyclopenin rescues learning deficits in an Alzheimer's disease model, its direct m-hydroxy analog, cyclopenol, fails to do so, underscoring that even minor structural modifications (the absence of an m-hydroxy group) result in a profound functional divergence [2]. Therefore, procurement decisions based on assumed class-level similarity rather than compound-specific evidence carry a high risk of experimental failure.

Target: (−)-Cyclopenin

Substitute: Viridicatin

Quinolinone scaffold with antimycobacterial specificity; AChE inhibition absent, rendering direct replacement unsuitable for cholinesterase research

Target: (−)-Cyclopenin

Substitute: (±)-Cyclopenin (Racemate)

Undefined enantiomeric ratio may confound stereospecific assays; biosynthetically relevant (−)-form is single enantiomer

Target: (−)-Cyclopenin

Substitute: Synthetic benzodiazepines

Lack epoxide-spirocyclic constraint; cannot recapitulate dual protease/cholinesterase engagement profile

• [1] Cutler, H. G., Crumley, F. G., Cox, R. H., Wells, J. M., & Cole, R. J. (1984). The Biological Properties of Cyclopenin and Cyclopenol. Plant and Cell Physiology, 25(2), 257–263. View Source
• [2] Wang, L., Li, M., Tang, Y., & Lin, W. (2020). Inhibition of cellular inflammatory mediator production and amelioration of learning deficit in flies by deep sea Aspergillus-derived cyclopenin. The Journal of Antibiotics, 73(9), 622–629. View Source

(-)-Cyclopenin: Comparative Evidence

AChE Selective Inhibition

(-)-Cyclopenin exhibits a unique selectivity profile as an acetylcholinesterase (AChE) inhibitor, distinguishing it from other cholinesterase inhibitors. It demonstrates a >2,000-fold selectivity for human recombinant AChE (IC50 = 2.04 μM) over recombinant equine butyrylcholinesterase (BChE), for which its IC50 exceeds 4,080 μM . This high degree of selectivity is a critical differentiator, as many clinically used AChE inhibitors exhibit dual inhibition, which can be associated with peripheral side effects. This selectivity profile positions (-)-cyclopenin as a valuable tool compound for dissecting the specific role of AChE in complex biological systems.

AChE Selectivity

Reported

AChE IC50 2.04 μM; BChE IC50 >4,080 μM (>2,000-fold selectivity)

vs. viridicatin (inactive), cyclopenol (PTP1B), donepezil (∼1,200-fold)

Supports central cholinergic signaling studies with pronounced BChE-sparing profile

Human recombinant enzyme; equine BChE

Evidence Dimension	Enzyme Inhibition (IC50)
Target Compound Data	IC50 = 2.04 μM (human recombinant AChE)
Comparator Or Baseline	IC50 > 4,080 μM (recombinant equine BChE)
Quantified Difference	>2,000-fold selectivity for AChE over BChE
Conditions	In vitro enzyme inhibition assay

Why This Matters

This high selectivity is crucial for experiments aiming to isolate AChE-mediated effects without confounding BChE inhibition, making it a preferred tool for neurological research.

SARS-CoV-2 Mpro Inhibition

In a direct comparative in vivo study using a Drosophila model of Alzheimer's disease, (-)-cyclopenin demonstrated a functional effect that its close analog, cyclopenol, completely lacked. Learning deficits were induced by the overexpression of amyloid-β42 in flies. Treatment with cyclopenin was found to rescue this learning impairment, while cyclopenol showed no such effect [1]. This stark difference in a disease-relevant behavioral model highlights the specific and non-interchangeable bioactivity of (-)-cyclopenin, validating its selection over cyclopenol for studies related to cognitive function and neuroprotection.

Mpro Inhibition

Reported

SARS-CoV-2 Mpro IC50 0.36–0.89 μM

Comparable to positive control GC376; cyclopenol/viridicatin not active

Reported inhibitor context for coronavirus protease screening

Bio-guided isolation; docking supported

Evidence Dimension	Rescue of learning deficit in Aβ42-overexpressing flies
Target Compound Data	Rescued learning impairment
Comparator Or Baseline	Cyclopenol: Did not rescue learning impairment
Quantified Difference	Qualitative (yes/no) functional outcome
Conditions	In vivo Drosophila melanogaster Alzheimer's disease model

Why This Matters

This in vivo functional data provides a compelling reason to select (-)-cyclopenin over cyclopenol for research into Alzheimer's disease and other cognitive disorders, as it is not merely an in vitro active compound but demonstrates efficacy in a complex organism.

• [1] Wang, L., Li, M., Tang, Y., & Lin, W. (2020). Inhibition of cellular inflammatory mediator production and amelioration of learning deficit in flies by deep sea Aspergillus-derived cyclopenin. The Journal of Antibiotics, 73(9), 622–629. View Source

Influenza Neuraminidase Inhibition

A classic comparative study on the biological properties of cyclopenin and cyclopenol revealed significant differences in their effects on both plants and animals. In plant assays, cyclopenin inhibited the growth of etiolated wheat coleoptile segments at concentrations of 10⁻³ M and 10⁻⁴ M, and caused malformation, necrosis, and stunting in bean and corn plants at 10⁻² M [1]. In contrast, cyclopenol only inhibited wheat growth at the higher concentration of 10⁻³ M and induced no apparent effects in bean or corn plants [1]. In an in vivo animal model, cyclopenin induced intoxication, prostration, and ataxia in day-old chicks at a dose of 500 mg/kg, whereas cyclopenol was completely inactive at the same dose level [1]. These findings underscore the distinct and more potent biological activity of cyclopenin compared to its m-hydroxy derivative.

NA Inhibition

Reported

Influenza neuraminidase IC50 5.02 μM

Co-occurring benzodiazepine analogs inactive

Novel non-sialic acid mimetic chemotype for influenza antiviral screening

Marine-derived isolate; in silico binding

Evidence Dimension	Multiple endpoints (Plant growth inhibition and in vivo toxicity)
Target Compound Data	Wheat coleoptile inhibition: 10⁻³ M & 10⁻⁴ M; Chick toxicity: active at 500 mg/kg
Comparator Or Baseline	Cyclopenol: Wheat inhibition: 10⁻³ M only; Chick toxicity: inactive at 500 mg/kg
Quantified Difference	At least 10-fold difference in plant assay potency; qualitative difference in animal toxicity
Conditions	Etiolated wheat coleoptile assay; Day-old chick in vivo model

Why This Matters

For researchers in agrochemicals or toxicology, these data demonstrate that cyclopenin is the active entity, and substituting it with cyclopenol would yield false-negative results or a significant underestimation of potency.

• [1] Cutler, H. G., Crumley, F. G., Cox, R. H., Wells, J. M., & Cole, R. J. (1984). The Biological Properties of Cyclopenin and Cyclopenol. Plant and Cell Physiology, 25(2), 257–263. View Source

Broad-Spectrum Antibacterial Activity

The chemical stability of (-)-cyclopenin is a key differentiator from its downstream rearrangement product, viridicatin. Early studies demonstrated that upon heating to 220–240°C in various solvents, (-)-cyclopenin readily rearranges via the loss of methyl isocyanate to form the quinoline alkaloid viridicatine [1]. This defined thermal degradation pathway has implications for analytical method development, compound storage, and experimental design. For instance, researchers using LC-MS must be aware that improper thermal conditions in the ion source could lead to in-source fragmentation and misidentification of the compound. Viridicatin, the resulting product, lacks the epoxide moiety critical to cyclopenin's unique AChE inhibition and biological activity, meaning any unintended conversion would invalidate experimental results.

Antibacterial Spectrum

Data to verify

E. coli MIC ≈ 32 μg/mL; active against M. pyogenes

Viridicatin: Gram-negative inactive, selective for M. tuberculosis

Supports broad-spectrum antimicrobial screening context

Source data to review; mechanisms not fully elucidated

Evidence Dimension	Thermal rearrangement
Target Compound Data	Rearranges to viridicatine at 220–240°C
Comparator Or Baseline	Viridicatin (quinoline alkaloid) lacks epoxide moiety and AChE activity
Quantified Difference	Temperature-dependent structural transformation
Conditions	Pyrolysis in solvent at 220–240°C

Why This Matters

Procuring (-)-cyclopenin specifically is essential as its unique epoxide-containing benzodiazepine structure, which underpins its bioactivity, is thermally labile. Use of the rearrangement product viridicatin would not replicate cyclopenin's biological profile.

• [1] Mohammed, Y. S., & Luckner, M. (1969). Thermische spaltung und massenspektrometrie der benzodiazepinalkaloide (−)-cyclopenin und (−)-cyclopenol. Tetrahedron, 25(13), 2575–2588. View Source

Anti-Inflammatory & Cognitive Rescue

(-)-Cyclopenin occupies a specific and stereochemically defined position in the benzodiazepine alkaloid biosynthetic pathway of Penicillium fungi, which distinguishes it from both its precursor (dehydrocyclopeptine) and its downstream metabolites. It is formed by the stereospecific epoxidation of dehydrocyclopeptine, a reaction catalyzed by cyclopenine synthase that introduces the epoxide ring [1]. This epoxidation is a critical branching point. In contrast, cyclopenol is formed by a subsequent m-hydroxylation of cyclopenin [1]. Viridicatin is formed by an enzymatic ring contraction of cyclopenin, catalyzed by cyclopenase, which eliminates the epoxide [2]. The absolute stereochemistry of the epoxide, as defined by synthetic studies, is crucial for its biological activity [3]. Therefore, for studies on fungal secondary metabolism, enzyme specificity, or stereospecific synthesis, (-)-cyclopenin is the only relevant compound to study this particular biosynthetic node.

Anti-Inflammatory & Cognitive Rescue

Class-level

LPS-induced NO suppression; NF-κB inhibition; rescued Aβ42 learning deficits in Drosophila

Reported neuroinflammation model response; cognitive endpoint context

Original source data to verify; functional in vivo model described

Evidence Dimension	Biosynthetic pathway position and enzymatic modification
Target Compound Data	Epoxidated intermediate; substrate for m-hydroxylase and cyclopenase
Comparator Or Baseline	Dehydrocyclopeptine (precursor, lacks epoxide); Cyclopenol (m-hydroxy product); Viridicatin (ring-contracted product)
Quantified Difference	Distinct enzymatic steps and structural modifications
Conditions	Biosynthetic studies in Penicillium cyclopium

Why This Matters

This defined biosynthetic role and stereochemistry make (-)-cyclopenin the specific and necessary compound for studying the enzymology (e.g., cyclopenin m-hydroxylase, cyclopenase) and metabolic engineering of this fungal alkaloid pathway.

• [1] Framm, J., Nover, L., & Luckner, M. (1970). Cyclopeptin und Dehydrocyclopeptin. European Journal of Biochemistry, 17(1), 197-203. View Source
• [2] Luckner, M. (1967). Cyclopenase, ein Lipoproteid der Protoplasmamembran von Konidiosporen des Pilzes Penicillium cyclopium WESTLING. European Journal of Biochemistry, 2(3), 300-306. View Source
• [3] Smith, H., Wegfahrt, P., & Rapoport, H. (1968). The synthesis of cyclopenin. Journal of the American Chemical Society, 90(6), 1668-1669. View Source

(-)-Cyclopenin: Application Scenarios

Alzheimer's Disease Research

Use (-)-cyclopenin as a high-selectivity chemical probe to dissect the specific contribution of acetylcholinesterase (AChE) versus butyrylcholinesterase (BChE) in cellular or in vivo models of Alzheimer's disease or other neurological conditions. Its >2,000-fold selectivity for AChE (IC50 = 2.04 μM) over BChE (IC50 > 4,080 μM) ensures that observed phenotypic changes are primarily due to AChE inhibition, avoiding the confounding effects of dual cholinesterase inhibition.

Antiviral: Mpro & Neuraminidase

Employ (-)-cyclopenin specifically in Drosophila or other in vivo models of amyloid-β42-induced neurotoxicity and cognitive decline to investigate its neuroprotective and cognition-rescuing properties. As demonstrated, (-)-cyclopenin, but not its analog cyclopenol, can rescue learning impairment in this model [1], making it the required compound for studies focused on functional recovery.

Broad-Spectrum Antimicrobial SAR

Utilize (-)-cyclopenin as a critical substrate for in vitro enzymatic assays to characterize the activity of cyclopenin m-hydroxylase (which forms cyclopenol) and cyclopenase (which forms viridicatin) [2]. Its defined position and stereochemistry in the benzodiazepine alkaloid pathway make it essential for studies on fungal secondary metabolism and biocatalysis.

Plant Allelopathy & Growth Inhibition

Incorporate (-)-cyclopenin as a positive control or active comparator in plant bioassays (e.g., etiolated wheat coleoptile elongation) and in vivo toxicity studies. Its demonstrated differential potency compared to cyclopenol [3] provides a clear benchmark for assessing the activity of novel synthetic analogs or natural product extracts.

Application

Selection Property

Validation Focus

Alzheimer's disease research

BChE-sparing AChE inhibition with microglial anti-inflammatory activity

Confirm cholinergic and neuroinflammatory endpoint coherence in disease models

Antiviral protease & neuraminidase screening

Dual Mpro/NA inhibition, scaffold-specific activity

Validate target engagement and antiviral selectivity in cell-based assays

Broad-spectrum antimicrobial SAR

Gram-positive/negative coverage distinct from viridicatin

Map structural determinants of spectrum within benzodiazepine-quinolinone series

Plant allelopathy & growth inhibition

Phytotoxic activity, biosynthetic precursor to antiviral viridicatins

Characterize plant growth inhibition mechanisms and antiviral precursor utility

• [1] Wang, L., Li, M., Tang, Y., & Lin, W. (2020). Inhibition of cellular inflammatory mediator production and amelioration of learning deficit in flies by deep sea Aspergillus-derived cyclopenin. The Journal of Antibiotics, 73(9), 622–629. View Source
• [2] Framm, J., Nover, L., & Luckner, M. (1970). Cyclopeptin und Dehydrocyclopeptin. European Journal of Biochemistry, 17(1), 197-203. View Source
• [3] Cutler, H. G., Crumley, F. G., Cox, R. H., Wells, J. M., & Cole, R. J. (1984). The Biological Properties of Cyclopenin and Cyclopenol. Plant and Cell Physiology, 25(2), 257–263. View Source